2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C17H17F3N2O4S
• Molecular Weight: 402.4 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)sulfonyl-methylamino]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H17F3N2O4S/c1-22(27(24,25)15-8-6-14(26-2)7-9-15)11-16(23)21-13-5-3-4-12(10-13)17(18,19)20/h3-10H,11H2,1-2H3,(H,21,23)
• InChI Key: FLQCYUCQMCITBG-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=CC=CC(=C1)C(F)(F)F)S(=O)(=O)C2=CC=C(C=C2)OC

Description

2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that it inhibits the activity of COX-2, reduces the production of prostaglandins, and decreases the expression of pro-inflammatory cytokines. In vivo studies have shown that it reduces inflammation and pain in animal models of arthritis and other inflammatory disorders. However, more research is needed to fully understand the biochemical and physiological effects of 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide.

Advantages and Limitations for Lab Experiments

2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide has several advantages and limitations for lab experiments. Its anti-inflammatory and analgesic effects make it a potential candidate for the development of new drugs for the treatment of pain and inflammation-related disorders. Its herbicidal and fungicidal properties make it a potential candidate for the development of environmentally friendly pesticides. Its photocatalytic properties make it a potential candidate for the development of solar cells and other energy-related applications. However, its mechanism of action is not fully understood, and more research is needed to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for the study of 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide. One direction is to further investigate its mechanism of action and biochemical and physiological effects. Another direction is to explore its potential applications in medicine, agriculture, and material science. Additionally, more research is needed to optimize its synthesis method and improve the yield and purity of the product. Overall, 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide has significant potential for scientific research and development in various fields.

Synthesis Methods

The synthesis method of 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide involves the reaction between 4-methoxybenzenesulfonyl chloride, 3-trifluoromethylphenylacetic acid, and methylamine. The reaction is carried out in the presence of a base such as sodium hydroxide, and the product is obtained through filtration and purification processes. The synthesis method of 2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide has been optimized to improve the yield and purity of the product.

Scientific Research Applications

2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]-N-[3-(trifluoromethyl)phenyl]acetamide has been studied extensively for its potential applications in various fields. In medicine, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. In agriculture, it has been shown to have herbicidal and fungicidal properties, making it a potential candidate for the development of environmentally friendly pesticides. In material science, it has been shown to have photocatalytic properties, making it a potential candidate for the development of solar cells and other energy-related applications.